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Compound of Interest |

2,3,4,6-Tetra-O-acetyl-b-D-

Compound Name:

mannopyranosyl azide
CAS No.: 65864-60-0
Cat. No.: B1312963

Get Quote

2,3,4,6-Tetra-O-acetyl-3-D-mannopyranosyl azide is a cornerstone intermediate in modern

glycochemistry and chemical biology. As a protected, anomerically activated mannose
derivative, its true value lies in the strategic placement of the azide moiety at the C1 position.
This functional group bestows upon the molecule a dual reactivity profile: it serves as a stable
yet reactive precursor for the formation of glycosidic linkages and as a versatile handle for
bioorthogonal “click" chemistry reactions.[1][2] The per-O-acetylation provides stability and
enhances solubility in common organic solvents, making it a highly tractable building block for
complex molecular architectures.[2]

This guide provides senior researchers and drug development professionals with a
comprehensive overview of this reagent, focusing on its synthesis, characterization, and critical
applications. We will delve into the causality behind established protocols, offering field-proven
insights to ensure experimental success and reproducibility.

Physicochemical & Handling Data
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A thorough understanding of the compound's properties is critical for its successful application
and storage.

Property Data Reference(s)
CAS Number 65864-60-0 [1][3]
Molecular Formula C14H19N309 [1][3]14]
Molecular Weight 373.32 g/mol [31[41[5]
Synonym fe-tlir);zcaer;:l:)epyranosyl azide 315]
Appearance Crystalline solid [6]

Store at 2-8°C or below -15°C.
Storage Conditions Keep container tightly closed [L11051[7]

and protected from moisture.

As with all organic azides, this
) compound is potentially
Safety Precaution ] [8]
explosive and should be

handled with care.

Synthesis of the Core Intermediate: A Mechanistic
Perspective

The synthesis of glycosyl azides can be achieved through several routes, most commonly via
the azidation of a corresponding per-acetylated sugar or an anomeric halide. The choice of
method often depends on the desired anomeric configuration (a or (3) and the available starting
materials. A highly effective and increasingly common method involves the Lewis acid-
catalyzed azidation of per-O-acetylated sugars using trimethylsilyl azide (TMSNs3).

This approach is favored for its operational simplicity and high yields. The Lewis acid, such as
gold(lll) bromide (AuBrs), activates the anomeric position of the peracetylated sugar, facilitating
nucleophilic attack by the azide.[9] The use of AuBrs is particularly advantageous due to its
oxophilicity and tolerance for various protecting groups, enabling clean and efficient reactions
under mild conditions.[9]
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Logical Flow for Synthesis

The diagram below illustrates the synthesis of a generic 3-glycosyl azide from its per-O-
acetylated precursor, highlighting the key activation and substitution steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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